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Compound of Interest

Compound Name: 4-(Hydroxymethyl)benzaldehyde

Cat. No.: B3042162 Get Quote

Technical Guide: 4-
(Hydroxymethyl)benzaldehyde
For Researchers, Scientists, and Drug Development Professionals

This document provides a concise technical overview of the fundamental physicochemical

properties of 4-(Hydroxymethyl)benzaldehyde, a versatile bifunctional aromatic compound.

Its structure, incorporating both an aldehyde and a hydroxymethyl group, makes it a valuable

building block in organic synthesis, particularly in the development of pharmaceutical

intermediates and other complex organic molecules.

Physicochemical Data
The core quantitative data for 4-(Hydroxymethyl)benzaldehyde are summarized in the table

below. These properties are essential for reaction planning, analytical method development,

and safety assessments.
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Property Value

Molecular Formula C8H8O2[1][2][3][4][5]

Molecular Weight 136.15 g/mol [1][2][4][5][6]

CAS Number 52010-97-6[1][2]

Physical Form Solid, semi-solid, or liquid

Melting Point 43 °C[1] to 47 °C

Boiling Point (Predicted) 291.2 ± 15.0 °C

Density (Predicted) 1.184 ± 0.06 g/cm³

IUPAC Name 4-(hydroxymethyl)benzaldehyde[4][6]

Structural Information
The molecular structure of 4-(Hydroxymethyl)benzaldehyde is key to its reactivity. The

diagram below illustrates the connectivity of atoms within the molecule.

Sample Reception & Preparation

Analytical Verification

Data Analysis & Approval

Receive Sample Dissolve in Solvent

Mass Spectrometry (MS)
[Verify MW]

NMR Spectroscopy
[Confirm Structure]

HPLC
[Assess Purity]

Analyze Data Approve for Use
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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